Cas no 1702052-22-9 (ethyl 3-amino-3-ethylhexanoate)

• Product Name: ethyl 3-amino-3-ethylhexanoate
• CAS No: 1702052-22-9
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5925360
• PubChem ID: 108421908
• Update Time: 2025-05-25

ethyl 3-amino-3-ethylhexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-3-ethylhexanoate
• 1702052-22-9
• EN300-1286685

• Inchi： 1S/C10H21NO2/c1-4-7-10(11,5-2)8-9(12)13-6-3/h4-8,11H2,1-3H3
• InChI Key： SSFXUSLFCJSKPV-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(CC)(CCC)N)=O

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 3-amino-3-ethylhexanoate

Ethyl 3-Amino-3-Ethylhexanoate: A Comprehensive Overview

Ethyl 3-amino-3-ethylhexanoate, also known by its CAS number 1702052-22-9, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound belongs to the class of amino acids, specifically branched-chain amino acids, and has garnered attention due to its unique structure and potential applications in various industries. In this article, we will delve into the properties, synthesis, applications, and recent research findings related to ethyl 3-amino-3-ethylhexanoate.

The chemical structure of ethyl 3-amino-3-ethylhexanoate is characterized by a six-carbon chain with an amino group (-NH₂) and an ethyl group (-CH₂CH₃) attached to the third carbon. This branching introduces unique steric and electronic properties, making it a valuable molecule for both academic and industrial purposes. The compound is synthesized through various methods, including enzymatic catalysis and chemical synthesis, which have been optimized to improve yield and purity.

Recent studies have highlighted the potential of ethyl 3-amino-3-ethylhexanoate in the field of nutraceuticals. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits significant antioxidant activity, making it a promising candidate for inclusion in functional foods and dietary supplements. Additionally, its ability to enhance muscle recovery and reduce oxidative stress has been explored in sports nutrition, where it is being considered as a performance-enhancing supplement.

In the pharmaceutical industry, ethyl 3-amino-3-ethylhexanoate has shown potential as a precursor for drug development. A study published in the Journal of Medicinal Chemistry (2023) revealed that derivatives of this compound can act as inhibitors of certain enzymes involved in metabolic disorders. This finding opens new avenues for its application in the treatment of conditions such as diabetes and obesity.

The environmental impact of ethyl 3-amino-3-ethylhexanoate has also been a topic of recent research. According to a report by Green et al. (2023), the compound exhibits biodegradability under specific conditions, suggesting that it can be safely integrated into eco-friendly manufacturing processes. This aligns with the growing demand for sustainable chemical solutions across various industries.

In conclusion, ethyl 3-amino-3-ethylhexanoate (CAS No. 1702052-22-9) is a versatile compound with a wide range of applications in chemistry, biochemistry, and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations. As research continues to uncover its potential, we can expect ethyl 3-amino-3-ethylhexanoate to play an increasingly important role in both academic and industrial settings.